Cas no 917-95-3 (Propane,2-methyl-2-nitroso-)

Propane,2-methyl-2-nitroso- structure

Product Name:Propane,2-methyl-2-nitroso-

CAS No:917-95-3

Molecular Formula:C₄H₉NO

Molecular Weight:87.12036

CID:810275

PubChem ID:23272

Propane,2-methyl-2-nitroso- Properties

Names and Identifiers

- Propane,2-methyl-2-nitroso-
- 2-methyl-2-nitrosopropane
- tert-nitrosobutane
- 1,1-Dimethyl-1-nitrosoethane
- 2-methyl-2-nitrosiopropane
- 2-methyl-2-nitroso-propane dimer
- 2-Nitroso-2-methylpropane
- Nitrosoisobutane
- AKOS004901809
- tert-C4H9NO
- Nitroso-tert-butane
- UNII-JGX6N17V2U
- 2-MNP
- NSC-150348
- TRIMETHYLNITROSOMETHANE
- NSC 150348
- Propane, 2-methyl-2-nitroso-, dimer
- 917-95-3
- NSC150348
- 2-NITROSOISOBUTANE
- 2-methyl-2-nitroso-propane
- Propane, 2-methyl-2-nitroso-
- Q4029769
- DTXSID80878749
- JGX6N17V2U
- +Expand
- InChIKey： LUQZKEZPFQRRRK-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H9NO/c1-4(2,3)5-6/h1-3H3
- SMILES： CC(C)(C)N=O

Computed Properties

Exact Mass: 87.06840
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 87.068414
Heavy Atom Count: 6
Complexity: 53.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 29.4

Experimental Properties

LogP: 1.55130
PSA: 29.43000
Refractive Index: 1.406
Boiling Point: 67.9°C at 760 mmHg
Flash Point: 4°C
Density: 0.86

Propane,2-methyl-2-nitroso- Related Literature

1. Studies in vacuum ultraviolet photochemistry. Part III. 2-Methyl-2-nitropropane, 2-methyl-2-nitrosopropane, and t-butyl nitrite

Peter J. Carmichael,Brian G. Gowenlock,Christopher A. F. Johnson J. Chem. Soc. Perkin Trans. 2 1973 2019
2. Addition reaction with 2-methyl-2-nitrosopropane and pressure dependence of ionized picoline N-oxides in the gas phase

Mitsuo Uchida J. Chem. Soc. Perkin Trans. 2 1982 1349
3. Subject index, 1973

J. Chem. Soc. Chem. Commun. 1973 967
4. Index pages

J. Chem. Soc. Perkin Trans. 2 1980 A001
5. An electron spin resonance study of the reaction between 2-methyl-2-nitrosopropane and methyl-substituted vinyl monomers

Jeremy Lane,Brian J. Tabner J. Chem. Soc. Perkin Trans. 2 1985 1665
6. The reaction of 2-methyl-2-nitrosopropane and related species with organoboranes: a ready cis-elimination of alkene from trialkylboranes

K. G. Foot,B. P. Roberts J. Chem. Soc. C 1971 3475
7. Detection and identification of organic radicals produced in the low pressure silent electric discharge by an electron spin resonance spin trapping technique

D. Brynn Hibbert,Andrew J. B. Robertson,M. John Perkins J. Chem. Soc. Faraday Trans. 1 1977 73 1499
8. Homosolvolysis. Part 2. Di-t-butyl nitroxide as the solvent and 2-methyl-2-nitrosopropane as internally generated spin trap

Hari Singh,John M. Tedder,John C. Walton J. Chem. Soc. Perkin Trans. 2 1980 1259
9. A convenient synthesis of 2-methyl-2-nitrosopropane (‘t-nitrosobutane’)

R. J. Holman,M. J. Perkins J. Chem. Soc. C 1970 2195
10. Combining EPR and ESI-MS/MS to study the reactivity of alkylthiols and cysteine towards 2-methyl-2-nitrosopropane (MNP)

Mathilde Triquigneaux,Béatrice Tuccio,Laurence Charles* Anal. Methods 2010 2 694